Dodecyl 4-hydroxybenzoate
Overview
Description
Dodecyl 4-hydroxybenzoate, also known as Lauryl 4-Hydroxybenzoate or 4-Hydroxybenzoic Acid Dodecyl Ester, is a chemical compound with the molecular formula C19H30O3 . It has a molecular weight of 306.45 .
Molecular Structure Analysis
Dodecyl 4-hydroxybenzoate has a complex molecular structure that includes 52 bonds in total: 22 non-H bonds, 7 multiple bonds, 13 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, and 1 aromatic hydroxyl .Physical And Chemical Properties Analysis
Dodecyl 4-hydroxybenzoate is a solid at 20°C . It has a melting point of 52.0 to 58.0°C .Scientific Research Applications
Dodecyl 4-hydroxybenzoate: A Comprehensive Analysis of Scientific Research Applications:
Biotechnological Processes for Biosynthesis
Dodecyl 4-hydroxybenzoate may serve as an intermediate in biotechnological processes aimed at biosynthesis. Research efforts have been devoted to developing biotechnological processes for the production of value-added bioproducts using intermediates like 4-Hydroxybenzoic acid .
Cosmetic Industry Applications
In the cosmetic industry, Dodecyl 4-hydroxybenzoate could be used as a preservative or an antimicrobial agent due to its phenolic structure, which is known for such properties in related compounds .
Pharmaceutical Applications
The compound’s potential in pharmacy could be explored, particularly in drug formulation where it might act as an excipient or a stabilizer for active pharmaceutical ingredients .
Food Industry Utilization
As a derivative of 4-Hydroxybenzoic acid, Dodecyl 4-hydroxybenzoate may find applications in the food industry as a preservative, given that parabens—a class of preservatives—include esters of 4-Hydroxybenzoic acid .
Fungicide Development
The fungicidal properties of phenolic compounds suggest that Dodecyl 4-hydroxybenzoate could be researched for use in developing new fungicides .
Environmental Bioremediation
Research into the catabolism pathways of 4-Hydroxybenzoic acid derivatives could lead to applications in environmental bioremediation, where Dodecyl 4-hydroxybenzoate might play a role in microbial degradation processes .
Synthetic Biology and Metabolic Engineering
The compound could be a target for synthetic biology and metabolic engineering efforts aiming to produce it in a sustainable manner or to modify its structure for specialized applications .
High-Throughput Evolutionary Platforms
Dodecyl 4-hydroxybenzoate might be used within high-throughput selection platforms designed for the evolutionary development of enzymes capable of modifying or degrading phenolic compounds .
Safety And Hazards
properties
IUPAC Name |
dodecyl 4-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-22-19(21)17-12-14-18(20)15-13-17/h12-15,20H,2-11,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAYSQTBAJQRACX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCOC(=O)C1=CC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9047883 |
Source
|
| Record name | Dodecylparaben | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9047883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dodecyl 4-hydroxybenzoate | |
CAS RN |
2664-60-0 |
Source
|
| Record name | Dodecyl 4-hydroxybenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2664-60-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dodecyl 4-hydroxybenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002664600 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2664-60-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=309822 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Dodecylparaben | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9047883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dodecyl 4-hydroxybenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.360 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DODECYL 4-HYDROXYBENZOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TN2AFL5PYK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does dodecyl 4-hydroxybenzoate function as a chain terminator in polycarbonate synthesis and what is its impact on the final resin properties?
A1: Dodecyl 4-hydroxybenzoate acts as a chain terminator during polycarbonate synthesis by reacting with the growing polymer chains and preventing further extension. The long alkyl chain (dodecyl) in its structure is responsible for reducing the change in hygroscopic-expansion coefficient with varying environmental humidity []. This means that the polycarbonate resin becomes less prone to dimensional changes due to moisture absorption, leading to improved dimensional stability and reduced warping. This property is particularly beneficial for optical applications where precise dimensions are crucial.
Q2: What is the structural characterization of dodecyl 4-hydroxybenzoate?
A2: While the provided research abstract [] doesn't explicitly detail the spectroscopic data, we can infer key structural information:
Q3: Are there alternative compounds to dodecyl 4-hydroxybenzoate for similar applications in polycarbonate resins?
A3: While the research abstract [] focuses specifically on dodecyl 4-hydroxybenzoate, other chain terminators with varying alkyl chain lengths could potentially offer similar benefits in controlling the hygroscopic-expansion coefficient of polycarbonate resins. The choice of the optimal chain terminator would depend on factors such as the desired molecular weight of the polycarbonate, processing conditions, and the specific end-use application requirements. Further research comparing different chain terminators would be needed to evaluate their performance and identify potential alternatives.
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